Cas no 922013-94-3 (N'-benzyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylethanediamide)

• Product Name: N'-benzyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylethanediamide
• CAS No: 922013-94-3
• MF: C₂₄H₃₀N₄O₂
• MW: 406.520605564117
• CID: 6572057
• Update Time: 2025-11-03

N'-benzyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-benzyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylethanediamide
• N-benzyl-N'-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]oxamide

• Inchi： 1S/C24H30N4O2/c1-27-14-11-20-15-19(9-10-21(20)27)22(28-12-5-6-13-28)17-26-24(30)23(29)25-16-18-7-3-2-4-8-18/h2-4,7-10,15,22H,5-6,11-14,16-17H2,1H3,(H,25,29)(H,26,30)
• InChI Key： NPWVBUOHQYESHF-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-benzyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylethanediamide

Introduction to N'-benzyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylethanediamide (CAS No. 922013-94-3)

N'-N-benzyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylethanediamide, identified by its CAS number 922013-94-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, with its intricate structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in drug discovery.

The compound's structure consists of a benzyl group, a dihydroindole moiety, and a pyrrolidine ring, all connected through an ethylene diamide backbone. This arrangement suggests that it may exhibit a range of biological activities, including interactions with various biological targets. The dihydroindole moiety, in particular, is known for its presence in several bioactive natural products and pharmaceuticals, which often contributes to their pharmacological properties.

In recent years, there has been growing interest in the development of molecules that can modulate neurotransmitter systems. The indole and pyrrolidine components of N'-N-benzyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylethanediamide are reminiscent of structures found in compounds that interact with serotonin receptors, which are crucial in the regulation of mood and cognition. This has led to speculation about its potential role in the treatment of neurological and psychiatric disorders.

One of the most exciting aspects of this compound is its potential as a scaffold for further derivatization. By modifying specific functional groups, researchers can explore a wide range of biological activities. For instance, the benzyl group could be replaced or modified to enhance solubility or metabolic stability, while the indole ring might be altered to improve binding affinity to specific receptors.

The pharmacological profile of N'-N-benzyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylethanediamide is still under investigation, but preliminary studies suggest that it may possess properties that make it useful in therapeutic contexts. For example, its ability to interact with serotonin receptors could make it a candidate for treating conditions such as depression or anxiety. Additionally, its complex structure might offer advantages in terms of selectivity and reduced side effects compared to existing treatments.

In the realm of drug discovery, the synthesis and characterization of novel compounds like N'-N-benzyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylethanediamide are essential steps toward developing new therapies. The compound's unique structure provides a rich ground for exploration, offering opportunities to discover new mechanisms of action and improve existing treatments. As research continues, it is likely that more insights into its potential applications will emerge.

The chemical synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to construct the complex molecular framework efficiently. These techniques include cross-coupling reactions, cyclizations, and functional group transformations, all of which are critical in building such intricate molecules.

The analytical characterization of N'-N-benzyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-y)ethylethanediamide is equally important. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm its identity and purity. These analytical methods provide detailed information about the compound's structure and help ensure that it meets the required standards for further biological testing.

In conclusion, N'-N-benzyl-N-2-(1-methyl--dihydro--indol--5--y)--(pyrrolidin--y)ethylethanediamide (CAS No. 922013--94--3) represents a significant advancement in pharmaceutical chemistry. Its complex structure and potential biological activities make it a valuable compound for further research and development. As scientists continue to explore its properties and applications, it holds promise for contributing to the discovery of new therapeutic agents that could improve human health.